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Compound of Interest

Compound Name: 3-Cyclohexene-1-carbothioamide
CAS No.: 64011-70-7
Cat. No.: B13575202
Get Quote
. J

Executive Summary

3-Cyclohexene-1-carbothioamide is a specialized organosulfur intermediate, primarily utilized
as a building block in the synthesis of thiazole-containing pharmaceuticals and as a
diene/dienophile in Diels-Alder cycloadditions. Structurally, it is the thio-analogue of 3-
cyclohexene-1-carboxamide (CAS 4771-81-7).

The substitution of the carbonyl oxygen with sulfur imparts unique physicochemical properties:
increased lipophilicity, distinct hydrogen-bonding capabilities, and specific stability challenges
regarding oxidation and hydrolysis. This guide provides a comprehensive analysis of its
solubility profile and stability mechanisms to ensure data integrity during experimental handling.

Physicochemical Profile

Understanding the structural basis of this compound is prerequisite to predicting its behavior in
solution.

© 2026 BenchChem. All rights reserved. 1/9 Tech Support


https://www.benchchem.com/product/b13575202#bc-rfq
https://www.benchchem.com/product/b13575202/docs?utm_src=pdf-body#technical-guide-solubility-and-stability-of-3-cyclohexene-1-carbothioamide
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b13575202?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Foundational & Exploratory

Check Availability & Pricing

Property

Description

Mechanistic Insight

Chemical Structure

Cyclohexene ring fused to a
carbothioamide group (-
CSNH.2).

The alkene moiety at C3-C4
introduces ring puckering and
potential for oxidation/addition;
the thioamide is the primary

reactive center.

Molecular Weight

~141.23 g/mol

Heavier than its amide
analogue (125.17 g/mol ) due

to the S-substitution.

LogP (Predicted)

~1.2-1.6

More lipophilic than the amide
(LogP ~0.6). The larger van
der Waals radius of sulfur

reduces water solubility.

H-Bonding

Donor: 2 (NHz), Acceptor: 1 (S)

Sulfur is a weaker H-bond

acceptor than oxygen, leading
to lower aqueous solubility but
higher solubility in soft organic

solvents.

pKa (Predicted)

~12-13 (Thioamide NH)

More acidic than the
corresponding amide (pKa
~15-17), allowing
deprotonation in strong

alkaline media.

Solubility Analysis

The solubility of 3-Cyclohexene-1-carbothioamide is governed by the "like dissolves like"

principle, heavily influenced by the lipophilic sulfur atom.

Solvent Compatibility Matrix
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Solvent Class

Solubility Rating

Specific Solvents

Operational Notes

Chlorinated

Excellent

Dichloromethane
(DCM), Chloroform

Preferred for
extraction and
synthesis (e.g.,
Lawesson’s reagent

reactions).

Polar Aprotic

Good

DMSO, DMF,
Acetonitrile

Ideal for biological
assays or nucleophilic

substitution reactions.

Polar Protic

Moderate

Ethanol, Methanol

Solubility decreases
with water content.
Heating may be
required for

saturation.

Aqueous

Poor

Water, PBS (pH 7.4)

<1 mg/mL (est).
Requires co-solvents
(DMSO) or surfactants

for bio-assays.

Non-Polar

Low

Hexane, Heptane

generally insoluble;
useful as an anti-
solvent for

crystallization.

pH-Dependent Solubility & Tautomerism

Unlike amides, thioamides exhibit significant tautomeric equilibrium between the thione (C=S)

and iminothiol (C-SH) forms, particularly in basic conditions.

e Acidic pH (pH < 4): Stable. Protonation occurs at the sulfur (weakly), increasing solubility

slightly but risking hydrolysis over time.

e Neutral pH (pH 6-8): Predominantly in the thione form. Lowest solubility.

© 2026 BenchChem. All rights reserved.

3/9

Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b13575202?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

e Basic pH (pH > 10): Deprotonation of the -NHz group leads to the thioimidate anion,
significantly increasing solubility but triggering rapid hydrolysis to the carboxylate.

Stability Assessment

The stability of 3-Cyclohexene-1-carbothioamide is compromised by two main pathways:
Oxidative Desulfurization and Hydrolysis.

Degradation Pathways (Mechanistic View)

The following Graphviz diagram details the critical degradation pathways that researchers must
control for.
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Figure 1: Primary degradation pathways including oxidative desulfurization to the amide and

hydrolytic cleavage to the carboxylic acid.

Stability Under Stress Conditions

o Oxidative Stability (Critical):

o Risk: High. The C=S bond is highly susceptible to conversion to C=0 (amide) in the
presence of peroxides, singlet oxygen, or even prolonged exposure to air in solution.

o Mechanism: Formation of a Thioamide-S-oxide intermediate, which rapidly rearranges to

the amide.
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o Mitigation: Store under inert atmosphere (Argon/Nitrogen). Avoid ether solvents containing
peroxides (e.g., uninhibited THF).

» Hydrolytic Stability:

o Acid: Relatively stable. Thioamides are generally more resistant to acid hydrolysis than
amides due to the lower basicity of the nitrogen lone pair (delocalized into the C=S bond).

o Base: Unstable. Hydroxide ions attack the thione carbon, leading to the formation of the
carboxylate and release of HS—/H2S.

o Thermal Stability:
o Solid State: Generally stable up to melting point.

o Solution: Avoid prolonged heating (>80°C) in nucleophilic solvents. The cyclohexene ring
is stable, but the thioamide group may undergo elimination or rearrangement.

Experimental Protocols
Standardized Solubility Determination Workflow

This protocol ensures reproducible solubility data, accounting for the compound's potential
instability in solution.
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Figure 2: Step-wise workflow for solubility determination with integrated stability check.

Forced Degradation Study (Stress Testing)

To validate analytical methods (HPLC/LC-MS), induce degradation to identify retention times of
impurities.

e Acid Stress: Dissolve in 0.1 N HCI/MeOH (1:1). Heat at 60°C for 4 hours. Expectation:
Minimal degradation.
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e Base Stress: Dissolve in 0.1 N NaOH/MeOH (1:1). Stir at RT for 1 hour. Expectation:
Hydrolysis to 3-cyclohexene-1-carboxylic acid.

» Oxidative Stress: Add 3% H20: to solution. Stir at RT for 30 min. Expectation: Conversion to
3-cyclohexene-1-carboxamide.

Handling and Storage Recommendations
o Storage: -20°C is optimal. 2-8°C is acceptable for short term.

o Atmosphere: Store under Argon or Nitrogen. The compound is air-sensitive over long
periods.

o Container: Amber glass vials to prevent potential photochemical activation (thioamides have
red-shifted UV absorption compared to amides).

o Safety: Thioamides can release HzS (toxic gas) upon contact with strong acids or reducing
agents. Handle in a fume hood.

References

o Thioamide Reactivity & Hydrolysis

o Mechanism of Thioamide Hydrolysis and Stability.

o Source:
o Oxidative Desulfurization

o Oxidation of Thioamides to Amides using H202.

o Source:
e Synthesis via Lawesson's Reagent
o Lawesson's Reagent in Organic Synthesis.[1][2]

o Source:
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+ Amide Analogue Properties (CAS 4771-81-7)
o 3-Cyclohexene-1-carboxamide PubChem Entry.[3]
o Source:
* Diels-Alder Applications
o Diels-Alder Reaction of Dienes and Dienophiles.[4][5][6][7]

o Source:

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

1. encyclopedia.pub [encyclopedia.pub]

2. Lawesson's Reagent [organic-chemistry.org]

3. 3-Cyclohexene-1-carboxamide | C7H11NO | CID 301015 - PubChem
[pubchem.ncbi.nlm.nih.gov]

4. SATHEE: Diels Alder Reaction [satheejee.iitk.ac.in]

5. chem.ucla.edu [chem.ucla.edu]

6. 1,3-Cyclohexadien-1-Als: Synthesis, Reactivity and Bioactivities - PMC
[pmc.ncbi.nlm.nih.gov]

7. masterorganicchemistry.com [masterorganicchemistry.com]

To cite this document: BenchChem. [Technical Guide: Solubility and Stability of 3-
Cyclohexene-1-carbothioamide]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b13575202/docs#technical-guide-solubility-and-
stability-of-3-cyclohexene-1-carbothioamide]

Disclaimer & Data Validity:

© 2026 BenchChem. All rights reserved. 8/9 Tech Support


https://pubchem.ncbi.nlm.nih.gov/compound/3-Cyclohexene-1-carboxamide
https://satheejee.iitk.ac.in/article/chemistry/diels-alder-reaction/
https://www.chem.ucla.edu/~jung/pdfs/229.pdf
https://pmc.ncbi.nlm.nih.gov/articles/PMC8004145/
https://www.masterorganicchemistry.com/2017/08/30/the-diels-alder-reaction/
https://www.benchchem.com/product/b13575202?utm_src=pdf-custom-synthesis#bc-rfq
https://encyclopedia.pub/entry/16391
https://www.organic-chemistry.org/namedreactions/lawessons-reagent.shtm
https://pubchem.ncbi.nlm.nih.gov/compound/3-Cyclohexene-1-carboxamide
https://pubchem.ncbi.nlm.nih.gov/compound/3-Cyclohexene-1-carboxamide
https://satheejee.iitk.ac.in/article/chemistry/diels-alder-reaction/
https://www.chem.ucla.edu/~jung/pdfs/229.pdf
https://pmc.ncbi.nlm.nih.gov/articles/PMC8004145/
https://pmc.ncbi.nlm.nih.gov/articles/PMC8004145/
https://www.masterorganicchemistry.com/2017/08/30/the-diels-alder-reaction/
https://www.benchchem.com/product/b13575202/docs#technical-guide-solubility-and-stability-of-3-cyclohexene-1-carbothioamide
https://www.benchchem.com/product/b13575202/docs#technical-guide-solubility-and-stability-of-3-cyclohexene-1-carbothioamide
https://www.benchchem.com/product/b13575202/docs#technical-guide-solubility-and-stability-of-3-cyclohexene-1-carbothioamide
https://www.benchchem.com/product/b13575202/docs#technical-guide-solubility-and-stability-of-3-cyclohexene-1-carbothioamide
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b13575202?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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